Cas no 18514-46-0 (N-(Triphenylmethyl)glycine Ethyl Ester)
N-(Triphenylmethyl)glycine ethyl ester is a protected glycine derivative widely used in peptide synthesis and organic chemistry. The trityl (triphenylmethyl) group serves as an effective protecting group for the amino functionality, offering stability under basic and nucleophilic conditions while remaining selectively cleavable under mild acidic conditions. The ethyl ester moiety provides additional versatility for further functionalization. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and other applications requiring orthogonal protection strategies. Its crystalline nature facilitates handling and purification. The product’s stability and compatibility with a range of reaction conditions make it a practical choice for complex synthetic workflows.
18514-46-0 structure
Product Name:N-(Triphenylmethyl)glycine Ethyl Ester
CAS No:18514-46-0
MF:C23H23NO2
MW:345.43422627449
MDL:MFCD00026893
CID:87961
PubChem ID:262774
Update Time:2025-06-07
N-(Triphenylmethyl)glycine Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- N-(Triphenylmethyl)glycine Ethyl Ester
- N-Tritylglycine ethyl ester
- ethyl 2-(tritylamino)acetate
- Trityl-glycine ethyl ester
- ethyl 2-(tritylamino)ethanoate
- ethyl 2-[(triphenylmethyl)amino]acetate
- ethyl N-triphenylmethyl glycine ester
- ethyl n-tritylglycinate
- ethyl-N-(triphenylmethyl)glycinate
- N-(triphenylmethyl)-glycine,ethyl ester
- N-Trityl-glycin-aethylester
- N-trityl-glycine ethyl ester
- N-Trityl-glycinethylester
- TRT-GLY-OET
- N-TRITYLGLYCINETHYL ESTER
- N-ALPHA-TRITYL-GLYCINE ETHYL ESTER
- LABOTEST-BB LT00455580
- Trityl-glycine ethyl ester≥ 98% (HPLC)
- MFCD00026893
- BS-42304
- NSC96714
- AKOS024290195
- NSC-96714
- Glycine, N-(triphenylmethyl)-, ethyl ester
- CS-0318389
- SCHEMBL13865454
- 18514-46-0
- A812930
- C23H23NO2
- Ethyl tritylglycinate
- DTXSID70294454
- CAFYNMFIEFNYRA-UHFFFAOYSA-N
- FT-0629333
- DB-044550
- G83997
-
- MDL： MFCD00026893
- Inchi： 1S/C23H23NO2/c1-2-26-22(25)18-24-23(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17,24H,2,18H2,1H3
- InChI Key： CAFYNMFIEFNYRA-UHFFFAOYSA-N
- SMILES： O(CC)C(CNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
- BRN： 3000902
Computed Properties
- Exact Mass: 345.17300
- Monoisotopic Mass: 345.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
Experimental Properties
- Color/Form: Uncertain
- Density: 1.11
- Melting Point: 110-112°C
- Boiling Point: 459.1°Cat760mmHg
- Flash Point: 231.4°C
- Refractive Index: 1.579
- PSA: 38.33000
- LogP: 4.52210
- Solubility: Uncertain
N-(Triphenylmethyl)glycine Ethyl Ester Security Information
- Safety Instruction： S22-S24/25
- Safety Term：S22;S24/25
N-(Triphenylmethyl)glycine Ethyl Ester Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
N-(Triphenylmethyl)glycine Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T895908-10mg |
N-(Triphenylmethyl)Glycine Ethyl Ester |
18514-46-0 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T895908-50mg |
N-(Triphenylmethyl)Glycine Ethyl Ester |
18514-46-0 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T895908-100mg |
N-(Triphenylmethyl)Glycine Ethyl Ester |
18514-46-0 | 100mg |
$ 80.00 | 2022-06-02 | ||
| abcr | AB178507-1 g |
N-(Triphenylmethyl)glycine ethyl ester, 98% (Trt-Gly-OEt); . |
18514-46-0 | 98% | 1 g |
€80.10 | 2023-07-20 | |
| abcr | AB178507-5 g |
N-(Triphenylmethyl)glycine ethyl ester, 98% (Trt-Gly-OEt); . |
18514-46-0 | 98% | 5 g |
€101.30 | 2023-07-20 | |
| abcr | AB178507-25 g |
N-(Triphenylmethyl)glycine ethyl ester, 98% (Trt-Gly-OEt); . |
18514-46-0 | 98% | 25 g |
€204.50 | 2023-07-20 | |
| abcr | AB178507-250 g |
N-(Triphenylmethyl)glycine ethyl ester, 98% (Trt-Gly-OEt); . |
18514-46-0 | 98% | 250 g |
€1,247.80 | 2023-07-20 | |
| BAI LING WEI Technology Co., Ltd. | 330522-250MG |
N-(Triphenylmethyl)glycine ethyl ester, 98% |
18514-46-0 | 98% | 250MG |
￥ 321 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 330522-1G |
N-(Triphenylmethyl)glycine ethyl ester, 98% |
18514-46-0 | 98% | 1G |
￥ 963 | 2022-04-26 | |
| eNovation Chemicals LLC | D763732-1g |
Trt-Gly-OEt |
18514-46-0 | 98% | 1g |
$110 | 2024-06-07 |
N-(Triphenylmethyl)glycine Ethyl Ester Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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